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Compound of Interest

Compound Name: Blasticidin S hydrochloride

Cat. No.: B521536

For Researchers, Scientists, and Drug Development Professionals

Application Note

Blasticidin S hydrochloride is a potent nucleoside antibiotic isolated from Streptomyces
griseochromogenes. It is a highly effective selection agent for cells carrying the blasticidin S
resistance gene (bsr or BSD), making it a crucial tool in molecular and cellular biology for the
generation of stable cell lines. This document provides a detailed protocol for the preparation,
storage, and use of Blasticidin S hydrochloride stock solutions to ensure consistent and
reliable selection of resistant cells.

Blasticidin S inhibits protein synthesis in both prokaryotic and eukaryotic cells by targeting the
peptidyl transferase center of the ribosome.[1][2][3][4] Resistance is conferred by the
expression of the blasticidin S deaminase gene, which converts blasticidin S into a non-toxic
derivative.[5][6] Due to its rapid action, it allows for faster selection of resistant colonies
compared to other selection antibiotics like G418.[1]

Proper preparation and storage of the stock solution are critical to maintain its efficacy. The
protocol below outlines the necessary steps to prepare a stable and effective stock solution for
use in cell culture.

Quantitative Data Summary
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Molecular Formula

C17H26Ns8Os - HCI

[7181e]

Molecular Weight 458.9 g/mol [L105]1819][10]
Appearance White to off-white powder [5119]

B Soluble in water and acetic
Solubility [][21I5]08][11]

acid. Insoluble in DMSO.

Recommended Stock

_ 5-10 mg/mL [2][5][11][12]

Concentration

Recommended Solvent Sterile, nuclease-free water [51[11]

Storage of Powder -20°C [5181I9]
-20°C for long-term (6-8

Storage of Stock Solution weeks); 4°C for short-term (1-2  [5][11][12]
weeks)

Working Concentration 2 - 10 pg/mL (cell line

: [51[61191[12]
(Mammalian Cells) dependent)
) ] . 50-100 pg/mL in low salt LB

Working Concentration (E. coli) ) [51I6][11]
medium

Working Concentration (Yeast) 25 - 300 pug/mL [51I6][11]

Experimental Protocol: Preparation of 10 mg/mL
Blasticidin S Hydrochloride Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of Blasticidin S

hydrochloride.

Materials:

» Blasticidin S hydrochloride powder

o Sterile, nuclease-free water
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

0.22 um sterile syringe filter

Sterile syringe (e.g., 5 mL or 10 mL)

Personal protective equipment (gloves, lab coat, safety glasses)

Procedure:

o Precautionary Measures: Always handle Blasticidin S hydrochloride powder and solutions
in a biological safety cabinet, wearing appropriate personal protective equipment.[5][6]

o Weighing: Carefully weigh the desired amount of Blasticidin S hydrochloride powder. For
example, to prepare 10 mL of a 10 mg/mL stock solution, weigh out 100 mg of the powder.

o Dissolving: Add the powder to a sterile conical tube. Add the appropriate volume of sterile,
nuclease-free water to achieve the final concentration of 10 mg/mL. In this example, add 10
mL of sterile water.

e Mixing: Gently vortex or invert the tube until the powder is completely dissolved. Ensure
there are no visible particulates.

o Sterilization: To ensure the sterility of the stock solution, filter it through a 0.22 um sterile
syringe filter into a new sterile conical tube.

» Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can reduce the
antibiotic's efficacy.[4][5][6]

» Storage: Store the aliquots at -20°C for long-term storage (stable for 6-8 weeks).[5][11][12]
For short-term use, aliquots can be stored at 4°C for up to two weeks.[5][11][12]

e pH Consideration: The pH of the aqueous solution should not exceed 7.0 to prevent
inactivation of Blasticidin S.[5][11]
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Workflow for Preparing Blasticidin S Hydrochloride
Stock Solution

Storage & Use

Preparation

Weigh Blasticidin S Dissolve in Sterile Mix Until Filter Sterilize Aliguot into
Hydrochloride Powder Water (10 mg/mL) Completely Dissolved (0.22 pm filter) Single-Use Tubes
— e
6-8 weeks

Store at -20°C
(Long-term)

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of Blasticidin S hydrochloride stock
solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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